Cas no 1805761-55-0 (3-Nitro-2-(2-oxopropyl)mandelic acid)

• Product Name: 3-Nitro-2-(2-oxopropyl)mandelic acid
• CAS No: 1805761-55-0
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• CID: 4939910
• Update Time: 2025-07-22

3-Nitro-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H11NO6/c1-6(13)5-8-7(10(14)11(15)16)3-2-4-9(8)12(17)18/h2-4,10,14H,5H2,1H3,(H,15,16)
• InChI Key： SLMRHLALDVOLGZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1CC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.05863707 g/mol
• Monoisotopic Mass: 253.05863707 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 120
• Molecular Weight: 253.21

Additional information on 3-Nitro-2-(2-oxopropyl)mandelic acid

Introduction to 3-Nitro-2-(2-oxopropyl)mandelic Acid (CAS No. 1805761-55-0)

3-Nitro-2-(2-oxopropyl)mandelic acid, identified by the chemical identifier CAS No. 1805761-55-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of nitro-substituted mandelic acids, a subclass known for its diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring both a nitro group and an alkoxypropyl side chain, imparts unique chemical properties that make it a valuable scaffold for drug discovery and molecular design.

The nitro group in 3-Nitro-2-(2-oxopropyl)mandelic acid is a key functional moiety that influences its reactivity and interaction with biological targets. In recent years, nitroaromatic compounds have been extensively studied due to their ability to act as prodrugs or intermediates in the synthesis of more complex pharmacophores. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the aromatic ring, making it susceptible to reduction or nucleophilic substitution reactions. These transformations are pivotal in medicinal chemistry, as they allow for the derivatization of the core structure into bioactive molecules with tailored pharmacological profiles.

Moreover, the presence of the 2-(2-oxopropyl) mandelic acid moiety introduces a hydrophobic alkoxypropyl chain, which can modulate the solubility and metabolic stability of the compound. This feature is particularly important in drug development, where optimal pharmacokinetic properties are essential for clinical efficacy. The combination of these structural elements makes 3-Nitro-2-(2-oxopropyl)mandelic acid a promising candidate for further exploration in various therapeutic areas.

In the realm of contemporary pharmaceutical research, 3-Nitro-2-(2-oxopropyl)mandelic acid has been investigated for its potential role in addressing inflammatory and infectious diseases. Studies have demonstrated that nitro-substituted compounds can exhibit anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. For instance, derivatives of nitroaromatics have shown promise in preclinical models as inhibitors of cyclooxygenase (COX) enzymes, which are central mediators of pain and inflammation. The mandelic acid backbone further enhances its potential as an anti-inflammatory agent by contributing to its ability to interact with biological targets such as enzymes and receptors.

Additionally, research has highlighted the antimicrobial properties of nitro-substituted compounds, including 3-Nitro-2-(2-oxopropyl)mandelic acid. The nitro group can undergo bioactivation within microbial cells, leading to the generation of reactive species that disrupt bacterial cell wall integrity or interfere with essential metabolic processes. This mechanism has been exploited in the development of novel antibiotics targeting resistant strains of bacteria. The unique structural features of this compound make it an attractive candidate for designing next-generation antimicrobial agents capable of overcoming existing resistance mechanisms.

The synthesis and characterization of 3-Nitro-2-(2-oxopropyl)mandelic acid have been refined through advanced organic methodologies, ensuring high purity and yield suitable for preclinical studies. Techniques such as nitration reactions under controlled conditions and subsequent functional group transformations have been employed to construct the desired molecular framework. Spectroscopic methods including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy have been utilized to confirm the structural integrity and purity of the compound.

In conclusion, 3-Nitro-2-(2-oxopropyl)mandelic acid (CAS No. 1805761-55-0) represents a compelling example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of functional groups positions it as a versatile scaffold for drug discovery, with applications spanning anti-inflammatory and antimicrobial therapies. As research continues to uncover new biological targets and mechanisms, compounds like 3-Nitro-2-(2-oxopropyl)mandelic acid are poised to play a crucial role in developing innovative treatments for complex diseases.